2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate

• IUPAC Name: 2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C23H26FN3O3/c1-14(2)13-30-23(29)27-21(11-16-12-25-20-9-5-4-7-17(16)20)22(28)26-19-10-6-8-18(24)15(19)3/h4-10,12,14,21,25H,11,13H2,1-3H3,(H,26,28)(H,27,29)
• InChI Key: KECKTCKRTXWQPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)C(CC2=CNC3=CC=CC=C32)NC(=O)OCC(C)C
• Molecular Formula: C23H26FN3O3
• Molecular Weight: 411.5 g/mol

Description

2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate is a complex organic compound that features a combination of indole, aniline, and carbamate functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate typically involves multiple steps, starting with the preparation of the indole and aniline derivatives. The key steps include:

Formation of the Indole Derivative: This can be achieved through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Synthesis of the Aniline Derivative: The aniline derivative can be synthesized through nitration of a suitable aromatic compound followed by reduction.

Coupling Reaction: The indole and aniline derivatives are coupled using a carbamate linkage, often facilitated by a coupling reagent such as dicyclohexylcarbodiimide (DCC) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the processes to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: The nitro group in the aniline derivative can be reduced to an amine using hydrogenation or metal-acid reduction.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with a palladium catalyst, tin(II) chloride (SnCl2) with hydrochloric acid (HCl)

Substitution: Halogens (Cl2, Br2), nitric acid (HNO3)

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole moiety can lead to the formation of indole-2,3-dione, while reduction of the nitro group yields the corresponding aniline derivative.

Scientific Research Applications

2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate has several scientific research applications:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs, particularly those targeting cancer or neurological disorders.

Organic Synthesis: The compound can serve as a building block for the synthesis of more complex molecules.

Material Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate involves its interaction with specific molecular targets. The indole moiety can bind to various receptors or enzymes, modulating their activity. The aniline derivative may interact with cellular proteins, affecting signal transduction pathways. Overall, the compound’s effects are mediated through its ability to influence multiple biological pathways.

Comparison with Similar Compounds

Similar Compounds

Indole-3-carbinol: Known for its anticancer properties.

N-methyl-N-phenylurea: Used in the synthesis of pharmaceuticals.

3-fluoroaniline: A precursor in the synthesis of various organic compounds.

Uniqueness

2-methylpropyl N-[1-(3-fluoro-2-methylanilino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate is unique due to its combination of functional groups, which confer distinct chemical and biological properties